CID 71350997

• Molecular Formula: CrSn2
• Molecular Weight: 289.42 g/mol
• InChI: InChI=1S/Cr.2Sn
• InChI Key: TUMDMSFQDCNNSI-UHFFFAOYSA-N
• Canonical SMILES: [Cr].[Sn].[Sn]

Description

The compound with the identifier “CID 71350997” is a chemical entity that has garnered interest in various scientific fields due to its unique properties and potential applications. This compound is known for its specific molecular structure and reactivity, making it a subject of study in chemistry, biology, and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of CID 71350997 involves several synthetic routes, each with specific reaction conditions. One common method includes the use of aromatic ring derivatives and specific catalysts to facilitate the formation of the desired compound. The reaction conditions often involve controlled temperatures and pressures to ensure the stability and purity of the compound .

Industrial Production Methods: In industrial settings, the production of this compound is scaled up using advanced techniques such as continuous flow reactors and automated synthesis systems. These methods allow for the efficient and consistent production of the compound, ensuring high yields and quality .

Chemical Reactions Analysis

Types of Reactions: CID 71350997 undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound’s properties and enhancing its applications in different fields .

Common Reagents and Conditions: Common reagents used in the reactions involving this compound include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. The reaction conditions typically involve specific solvents, temperatures, and pH levels to optimize the reaction outcomes .

Major Products Formed: The major products formed from the reactions of this compound depend on the type of reaction and the reagents used. For example, oxidation reactions may yield hydroxylated derivatives, while substitution reactions can produce various substituted aromatic compounds .

Scientific Research Applications

CID 71350997 has a wide range of scientific research applications, including its use in chemistry, biology, medicine, and industry. In chemistry, it is used as a building block for synthesizing more complex molecules. In biology, it serves as a probe for studying molecular interactions and pathways. In medicine, it has potential therapeutic applications due to its specific biological activity. In industry, it is used in the production of advanced materials and chemicals .

Mechanism of Action

The mechanism of action of CID 71350997 involves its interaction with specific molecular targets and pathways. It binds to particular receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Similar Compounds: Similar compounds to CID 71350997 include other aromatic ring derivatives and protease inhibitors. These compounds share structural similarities but may differ in their specific reactivity and applications .

Uniqueness: What sets this compound apart from similar compounds is its unique combination of reactivity and stability, making it suitable for a wide range of applications. Its specific molecular structure allows for targeted interactions with biological molecules, enhancing its potential as a therapeutic agent .